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Compound of Interest

Compound Name: Ethyl levulinate

Cat. No.: B147295 Get Quote

Essential Safety and Handling Guide for Ethyl
Levulinate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Ethyl levulinate.

Physicochemical and Toxicological Data
A clear understanding of Ethyl levulinate's properties is the first step toward safe handling.

The following table summarizes key quantitative data.
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Property Value Reference

Physical State Liquid [1]

Appearance Colorless to yellow liquid [2]

Molecular Formula C7H12O3 [1]

Molecular Weight 144.17 g/mol [1]

Boiling Point 203-205 °C (397.4-401 °F) [1]

Flash Point 90 °C (194 °F) [1]

Autoignition Temperature 425 °C (797 °F) [1]

Specific Gravity 1.016 g/cm³ [1]

Oral LD50 (Rat) >5000 mg/kg [2]

Dermal LD50 (Rabbit) >5000 mg/kg [2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure and ensure personal

safety.
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PPE Category Specification Rationale and Source

Eye Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary in some

situations.

To prevent eye irritation from

splashes. Use eyewear

compliant with OSHA 29 CFR

1910.133 or EU EN166

standards.[3]

Hand Protection

Butyl rubber gloves are

recommended for full contact,

with a minimum layer thickness

of 0.3 mm and a breakthrough

time of over 480 minutes. For

splash contact, neoprene or

PVC gloves may be

considered.

Protects against skin irritation.

It is advised to avoid natural

rubber, EPDM, or polystyrene-

containing materials.[2][4]

Skin and Body Protection

Laboratory coat and close-toed

footwear at a minimum. For

larger quantities or increased

risk of splashing, a P.V.C.

apron and overalls should be

worn.

To prevent skin contact and

contamination of personal

clothing.[2][3]

Respiratory Protection

Typically not required with

adequate general and local

exhaust ventilation. If

ventilation is insufficient or in

case of aerosol generation, a

NIOSH or CEN-certified

respirator with an appropriate

filter (e.g., Type A for organic

vapors) should be used.

To prevent respiratory tract

irritation.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.
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The following diagram outlines the procedural steps for safely handling Ethyl levulinate in a

laboratory setting.

Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation

Transfer Ethyl Levulinate in a Fume Hood

Proceed to Handling

Avoid Inhalation, Ingestion, and Skin/Eye Contact

Keep Container Tightly Closed When Not in Use

Decontaminate Work Area

Proceed to Post-Handling

Doff PPE Correctly

Wash Hands Thoroughly

Dispose of Waste According to Protocol
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Caption: Workflow for Safe Handling of Ethyl Levulinate.

1. Pre-Handling Preparations:

Review SDS: Before commencing any work, thoroughly review the Safety Data Sheet for

Ethyl levulinate.[1]

Engineering Controls: Ensure that a calibrated fume hood is operational and that an

eyewash station and safety shower are accessible.[3]

Don PPE: Put on all required personal protective equipment as specified in the table above.

Inspect gloves for any signs of degradation or puncture before use.

2. Handling Procedures:

Chemical Transfer: Conduct all transfers and manipulations of Ethyl levulinate inside a

certified chemical fume hood to minimize inhalation exposure.[3]

Avoid Contact: Exercise caution to prevent contact with skin, eyes, and clothing.[3]

Container Management: Keep the container tightly sealed when not in use to prevent the

release of vapors.[1]

3. Spill and Emergency Procedures:

Minor Spills: For small spills, absorb the material with an inert absorbent such as vermiculite,

sand, or earth. Place the absorbed material into a suitable, labeled container for disposal.[1]

Major Spills: In the event of a large spill, evacuate the area and remove all ignition sources.

[2] Alert the appropriate emergency response team.

First Aid - Skin Contact: Immediately flush the affected skin with plenty of water for at least

15 minutes while removing contaminated clothing.[1]

First Aid - Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1] Seek medical attention.
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First Aid - Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

[1]

First Aid - Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of

water or milk.[1] Seek immediate medical attention.

4. Disposal Plan:

Waste Characterization: Ethyl levulinate waste must be handled as hazardous waste.[1]

Containerization: Collect all waste, including contaminated absorbents and disposable PPE,

in a clearly labeled, sealed, and compatible waste container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service.[3] Adhere to all local, state, and federal regulations for hazardous waste

disposal.[2] Do not dispose of it down the drain.[2]

Empty Containers: Empty containers may retain product residue and should be treated as

hazardous waste.[1] Do not reuse empty containers.[1]

The following diagram illustrates the interconnectedness of safety protocols when handling

Ethyl levulinate.
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Caption: Interrelation of Safety Protocols for Ethyl Levulinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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